4-Cyclopropylthiazole
Overview
Description
Synthesis Analysis
The synthesis of thiazole derivatives, such as 4-Cyclopropylthiazole, has been a subject of interest due to their wide range of biological activities . The general method for the synthesis of thiazole derivatives involves the reaction of a compound with thiosemicarbazide in the presence of various reagents . The effectiveness of the thiazole nucleus has been established by the drugs currently used for the treatment of various infections .Molecular Structure Analysis
The molecular structure of 4-Cyclopropylthiazole consists of a five-membered ring with three carbon atoms, one nitrogen atom, and one sulfur atom . The exact mass of the molecule is 125.02992040 g/mol .Chemical Reactions Analysis
Thiazoles, including 4-Cyclopropylthiazole, are known to participate in various chemical reactions. For instance, they can be used to obtain free carbene particles and complexed with transition metals, while their salts are used as catalysts in the reaction of Stetter and benzoin condensation .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Cyclopropylthiazole include a molecular weight of 125.19 g/mol, a Hydrogen Bond Donor Count of 0, a Hydrogen Bond Acceptor Count of 2, and a Rotatable Bond Count of 1 .Scientific Research Applications
1. Chemical Transformations and Synthesis
4-Cyclopropylthiazole is involved in various chemical transformations. For example, 2-cyclopropylthiazole hydrobromides undergo iminocyclopropane-pyrroline rearrangement to give fused heterocycles like 6,7-dihydro-5H-pyrrolo[2,1-b]thiazol-4-ium bromides (Tomilov et al., 2013). Another study discusses the synthesis and antibacterial, antifungal activities of 4-substituted-5-aryl-1,2,4-triazoles (Colanceska-Ragenovic et al., 2001).
2. Antimicrobial Activity
4-Cyclopropylthiazole derivatives have been studied for their antimicrobial properties. A study synthesized new thiazole derivatives of triazoles and evaluated their antifungal and antibacterial activity, indicating potential in antimicrobial research (Turan-Zitouni et al., 2005).
3. Corrosion Inhibition
In the field of materials science, derivatives of 4-cyclopropylthiazole, such as 4H-1,2,4-triazole derivatives, have been studied for their effectiveness in corrosion inhibition. This application is significant in protecting metals like steel in acidic environments (Lagrenée et al., 2002).
4. Biological Activities and Drug Development
Research on 4-cyclopropylthiazole and related compounds extends into drug development, particularly in exploring their biological activities. For instance, novel 2-(4-aminophenyl)benzothiazoles, related to 4-cyclopropylthiazole, have been investigated for their selective antitumor properties (Bradshaw et al., 2002).
Mechanism of Action
Target of Action
This compound belongs to the thiazole family, which is known to interact with various biological targets . .
Mode of Action
Thiazole derivatives are known to exhibit diverse biological activities, including anticonvulsant action . .
Biochemical Pathways
Thiazole derivatives can activate or inhibit biochemical pathways and enzymes, or stimulate or block receptors in biological systems . .
Result of Action
The molecular and cellular effects of 4-Cyclopropylthiazole’s action are currently unknown. Given the diverse biological activities of thiazole derivatives, it is plausible that 4-Cyclopropylthiazole could have multiple effects at the molecular and cellular level .
Future Directions
While specific future directions for 4-Cyclopropylthiazole are not mentioned in the search results, research into thiazoles and their derivatives continues to be a significant area of interest. This is due to their wide range of biological activities and potential applications in the treatment of various diseases .
properties
IUPAC Name |
4-cyclopropyl-1,3-thiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NS/c1-2-5(1)6-3-8-4-7-6/h3-5H,1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PORZAPRIAFXQOU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CSC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Cyclopropylthiazole | |
CAS RN |
433217-34-6 |
Source
|
| Record name | 4-cyclopropyl-1,3-thiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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